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Compound of Interest

Compound Name:
N-Dodecyl-2-(2-

hydroxyethoxy)acetamide

CAS No.: 10395-20-7

Cat. No.: B8526283

Get Quote

Executive Summary
N-Dodecyl-2-(2-hydroxyethoxy)acetamide (often abbreviated as

-HEA or

-DGA derivative) represents a class of nonionic surfactants that bridge the gap between
classical ethoxylated alcohols and sugar-based amides. Distinguished by a hybrid headgroup
containing an amide linkage, an ether oxygen, and a terminal hydroxyl moiety, this molecule
exhibits unique interfacial activity driven by a balance of hydrogen bonding and hydrophobic
exclusion.

This guide provides a rigorous analysis of its critical micelle concentration (CMC),

thermodynamic profile, and the specific protocols required for its characterization in drug

development contexts.
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The amphiphilic nature of

-HEA is defined by three distinct functional regions:

Hydrophobic Tail: A linear dodecyl (

) chain, responsible for the driving force of micellization via the hydrophobic effect.

Linker Region: An amide bond (-NH-CO-) which imparts structural rigidity and hydrogen-

bonding capability (acting as both donor and acceptor).

Hydrophilic Head: A (2-hydroxyethoxy)methyl group. This short polyether-like chain provides

hydration via dipole-dipole interactions with water, while the terminal hydroxyl group further

anchors the molecule in the aqueous phase.
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Figure 1: Structural segmentation of N-Dodecyl-2-(2-hydroxyethoxy)acetamide showing key

interaction sites.

Critical Micelle Concentration (CMC) Data
The CMC is the fundamental benchmark of surfactant stability.[1][2] For N-Dodecyl-2-(2-
hydroxyethoxy)acetamide, the CMC is governed by the hydrophobicity of the

chain and the hydration of the amide-ether headgroup.
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Parameter Value / Range Conditions Method

CMC 0.25 – 0.45 mM 25°C, Aqueous Surface Tensiometry

Surface Tension (

)
~30 - 35 mN/m at CMC Wilhelmy Plate

Free Energy (

)
-30 to -35 kJ/mol 25°C Calculated

Aggregation Number (

)
~50 - 70 25°C

Fluorescence

Quenching

Note: Values are derived from homologous series analysis of N-alkyl-glycolamides and

ethoxylated amides. Precise values depend on synthesis purity and regio-isomer distribution.

Mechanistic Insight: The amide linkage lowers the CMC compared to simple ethoxylated

alcohols (e.g.,

CMC

0.05 mM) due to intermolecular hydrogen bonding between headgroups in the micelle palisade
layer, which stabilizes the aggregate. However, the bulky hydroxyethoxy group introduces
steric repulsion, preventing the extremely low CMCs seen in simple alkyl amides.

Thermodynamics of Micellization
Understanding the thermodynamic drivers is crucial for predicting stability in complex

formulations.[3]

Thermodynamic Parameters
The spontaneous formation of micelles is described by the standard Gibbs free energy of

micellization (

):

Where
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is the CMC in mole fraction units.

Enthalpy (

): Typically positive (endothermic) or near zero at room temperature. The process is driven
by the destruction of the structured water "cage" (iceberg structure) around the hydrophobic
tail.

Entropy (

): Large and positive. This is the dominant driving force (Hydrophobic Effect). The release of
water molecules from the hydrophobic hydration shell into the bulk solvent increases system
disorder.
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Figure 2: Thermodynamic pathway of micellization driven by the hydrophobic effect.
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Experimental Determination Protocol
To validate the CMC of N-Dodecyl-2-(2-hydroxyethoxy)acetamide for a specific batch, the

following Surface Tensiometry protocol is the gold standard.

Materials & Equipment
Instrument: Force Tensiometer (e.g., Krüss K100 or equivalent) with a Platinum-Iridium

Wilhelmy Plate.

Solvent: Ultrapure water (Resistivity > 18.2 M

cm).

Temperature Control: Thermostated vessel at

C.

Step-by-Step Methodology
Cleaning: Flame the Pt-Ir plate to red heat to remove organic contaminants. Ensure the

vessel is cleaned with chromic acid or surfactant-free detergent and rinsed thoroughly.

Stock Preparation: Prepare a stock solution of the surfactant at ~5 mM (approx. 10x the

expected CMC).[4] Sonicate to ensure complete dissolution.

Dosing Loop:

Start with 50 mL of pure water in the vessel.

Measure surface tension (

).[2] It should be

mN/m at 25°C.

Add stock solution in logarithmic increments (e.g., 2

L, 5

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b8526283/docs?utm_src=pdf-body#technical-whitepaper-micellization-dynamics-of-n-dodecyl-2-2-hydroxyethoxy-acetamide
https://www.agilent.com/cs/library/applications/critical-micelle-concentration-CMC-determination-5994-3345EN-agilent.pdf
https://www.kruss-scientific.com/files/kruss-ar201-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8526283?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


L, 10

L...).

Allow 3-5 minutes for equilibrium after each addition.

Record

for each concentration.

Data Analysis:

Plot

(y-axis) vs.

(x-axis).

Identify the breakpoint: The intersection of the linearly dependent region (pre-CMC) and

the plateau region (post-CMC).

The concentration at this intersection is the CMC.[1][2][3][4][5]
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Figure 3: Automated dosing workflow for CMC determination via Wilhelmy Plate method.
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Applications in Drug Development
The unique "amide-ether" structure of N-Dodecyl-2-(2-hydroxyethoxy)acetamide offers

specific advantages in pharmaceutical applications:

Solubilization of Hydrophobic APIs: The C12 core provides a non-polar environment for Type

II (poorly water-soluble) drugs.

Membrane Protein Extraction: Unlike harsh ionic detergents (e.g., SDS), this nonionic

surfactant is non-denaturing. The amide group allows it to mimic lipid headgroups, stabilizing

membrane proteins in solution.

Permeation Enhancement: The surfactant can transiently disrupt the stratum corneum lipid

bilayer, enhancing transdermal drug delivery, though toxicity profiles must be verified for

specific concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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